Cas no 164149-38-6 (3-Pyridinecarboxamide, N-(4-pyridinylmethyl)-4-(trifluoromethyl)-)

• Product Name: 3-Pyridinecarboxamide, N-(4-pyridinylmethyl)-4-(trifluoromethyl)-
• CAS No: 164149-38-6
• MF: C₁₃H₁₀F₃N₃O
• MW: 281.233212947845
• CID: 1344688
• Update Time: 2024-08-17

3-Pyridinecarboxamide, N-(4-pyridinylmethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(4-pyridinylmethyl)-4-(trifluoromethyl)-

• Inchi： 1S/C13H10F3N3O/c14-13(15,16)11-3-6-18-8-10(11)12(20)19-7-9-1-4-17-5-2-9/h1-6,8H,7H2,(H,19,20)
• InChI Key： DSRQEYVYPCSFBG-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(F)(F)F)=C1C(NCC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 281.0777

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 465.5±45.0 °C(Predicted)
• PSA: 54.88
• pka: 12.47±0.46(Predicted)